Cas no 914636-57-0 (2-amino-3-{[(2-hydroxy-3-methoxyphenyl)methylidene]amino}but-2-enedinitrile)

• Product Name: 2-amino-3-{[(2-hydroxy-3-methoxyphenyl)methylidene]amino}but-2-enedinitrile
• CAS No: 914636-57-0
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• CID: 4664924
• Update Time: 2025-05-21

2-amino-3-{[(2-hydroxy-3-methoxyphenyl)methylidene]amino}but-2-enedinitrile Chemical and Physical Properties

Names and Identifiers

• HYPOJQUWLSUZGN-UHFFFAOYSA-N
• 2-amino-3-{[(2-hydroxy-3-methoxyphenyl)methylidene]amino}but-2-enedinitrile

• Inchi： 1S/C12H10N4O2/c1-18-11-4-2-3-8(12(11)17)7-16-10(6-14)9(15)5-13/h2-4,7,17H,15H2,1H3
• InChI Key： HYPOJQUWLSUZGN-UHFFFAOYSA-N
• SMILES： C(C#N)(N=CC1=CC=CC(OC)=C1O)=C(N)C#N

Additional information on 2-amino-3-{[(2-hydroxy-3-methoxyphenyl)methylidene]amino}but-2-enedinitrile

Compound CAS No. 914636-57-0: 2-amino-3-{[(2-hydroxy-3-methoxyphenyl)methylidene]amino}but-2-enedinitrile

The compound with CAS No. 914636-57-0, known as 2-amino-3-{[(2-hydroxy-3-methoxyphenyl)methylidene]amino}but-2-enedinitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an aminobutenedinitrile backbone and a substituted phenyl group. The presence of hydroxyl and methoxy groups on the phenyl ring adds complexity to its chemical profile, making it a subject of interest for researchers exploring novel chemical entities with potential bioactivity.

Recent studies have highlighted the antioxidant properties of this compound, particularly due to its ability to scavenge free radicals and inhibit oxidative stress. This property makes it a promising candidate for applications in the development of functional foods and nutraceuticals. Furthermore, the compound's cytotoxic effects on certain cancer cell lines have been reported, suggesting its potential role in anticancer therapy. These findings underscore the importance of further research into its mechanisms of action and bioavailability.

The synthesis of 2-amino-3-{[(2-hydroxy-3-methoxyphenyl)methylidene]amino}but-2-enedinitrile involves a multi-step process that typically includes condensation reactions and subsequent functionalization. Researchers have optimized reaction conditions to enhance yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods. These advancements have not only improved the efficiency of production but also opened avenues for scaling up the synthesis for industrial applications.

In terms of pharmacokinetics, preliminary studies indicate that the compound exhibits moderate absorption and distribution properties in preclinical models. Its metabolism appears to be influenced by the presence of hydroxyl and methoxy groups, which may serve as sites for enzymatic modification. Understanding these aspects is crucial for evaluating its suitability as a drug candidate or a lead molecule in medicinal chemistry.

Moreover, the compound's interactions with biological systems have been explored through in vitro assays, revealing potential interactions with key proteins involved in cellular signaling pathways. These interactions suggest that the compound could modulate pathways related to inflammation, apoptosis, and cell proliferation, thereby offering therapeutic potential in diverse disease states.

Looking ahead, ongoing research is focused on refining the compound's pharmacological profile through structural modifications. By altering substituents on the phenyl ring or modifying the nitrile groups, scientists aim to enhance its bioactivity while minimizing potential side effects. Such efforts are expected to pave the way for innovative therapeutic agents with improved efficacy and safety profiles.

In conclusion, CAS No. 914636-57-0, or 2-amino-3-{[(2-hydroxy-3-methoxyphenyl)methylidene]amino}but-2-enedinitrile, represents a valuable addition to the repertoire of bioactive compounds under investigation. Its unique chemical structure, coupled with emerging insights into its biological activity, positions it as a compelling lead for future drug discovery endeavors.